Cas no 1211529-35-9 (2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one
• CAS No: 1211529-35-9
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• CID: 6088090
• PubChem ID: 83697409
• Update Time: 2025-10-24

2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one
• 2-Amino-1-(3-chloro-5-fluorophenyl)ethanone

• Inchi： 1S/C8H7ClFNO/c9-6-1-5(8(12)4-11)2-7(10)3-6/h1-3H,4,11H2
• InChI Key： CCNOWNYYPIAKHU-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC(Cl)=C1)CN

Experimental Properties

• Density: 1.332±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 300.2±37.0 °C(Predicted)
• pka: 6.60±0.29(Predicted)

Additional information on 2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one

Comprehensive Overview of 2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one (CAS No. 1211529-35-9)

2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one, with the CAS number 1211529-35-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique amino ketone structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular framework, featuring a 3-chloro-5-fluorophenyl moiety, enhances its utility in designing compounds with targeted biological activities. Researchers and industries are increasingly exploring its potential due to its versatile reactivity and compatibility with modern synthetic methodologies.

The growing interest in 2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one aligns with the broader trend of optimizing heterocyclic compounds for drug discovery. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing pressing global health challenges. For instance, the rise of antibiotic-resistant pathogens has spurred demand for novel scaffolds, making this compound a focal point in medicinal chemistry. Additionally, its chloro-fluoro substitution pattern is often associated with improved metabolic stability, a key consideration in pharmaceutical design.

From a synthetic perspective, CAS 1211529-35-9 is valued for its adaptability in multistep organic synthesis. Its amino ketone functionality allows for diverse transformations, including reductive amination and cyclization reactions, which are pivotal in constructing nitrogen-containing heterocycles. This versatility is particularly relevant in the context of green chemistry, where efficiency and atom economy are prioritized. Laboratories leveraging flow chemistry or catalytic methods often employ this compound to streamline the production of complex molecules.

The compound’s physicochemical properties, such as its solubility and stability under various conditions, are frequently discussed in research forums and patent literature. These attributes are critical for formulation scientists working on drug delivery systems. Furthermore, its spectroscopic data (e.g., NMR, IR) is well-documented, aiding in quality control and structural verification—a common concern among analytical chemists.

In the agrochemical sector, 2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one is explored for its potential in developing crop protection agents. The fluoro-chloro aromatic system is known to enhance interactions with biological targets, such as enzymes in pests or weeds. This aligns with the industry’s shift toward sustainable pest management solutions, reducing environmental impact while maintaining efficacy.

As the scientific community continues to investigate CAS 1211529-35-9, its applications in material science are also emerging. For example, its derivatives may contribute to organic electronics or photocatalysts, reflecting the interdisciplinary nature of modern chemistry. This breadth of utility underscores the compound’s relevance in both academic and industrial settings.

For those sourcing 2-amino-1-(3-chloro-5-fluorophenyl)ethan-1-one, understanding its storage requirements and handling protocols is essential to maintain integrity. Suppliers often provide technical specifications tailored to Good Laboratory Practice (GLP), ensuring consistency across batches—a priority for quality assurance professionals.

In summary, 1211529-35-9 represents a convergence of innovation and practicality in chemical research. Its structural features and functional groups make it a valuable asset for addressing contemporary challenges in healthcare, agriculture, and advanced materials. As demand for precision-targeted compounds grows, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.